Cas no 876314-09-9 (isoclathroside C)

• Product Name: isoclathroside C
• CAS No: 876314-09-9
• MF: C₃₉H₇₆O₇
• MW: 657.016553878784
• CID: 1998367
• Update Time: 2025-04-21

isoclathroside C Chemical and Physical Properties

Names and Identifiers

• isoclathroside C

• Inchi： 1S/C39H76O7/c1-4-5-6-7-8-9-10-11-15-18-21-24-27-33(31-45-39-38(44)37(43)36(42)35(30-40)46-39)29-34(41)28-25-22-19-16-13-12-14-17-20-23-26-32(2)3/h29,32,34-44H,4-28,30-31H2,1-3H3/b33-29-
• InChI Key： DOFJJYDUIKJVER-IYOYZZHUSA-N
• SMILES： CCCCCCCCCCCCCC/C(=C/C(CCCCCCCCCCCCC(C)C)O)/COC1C(O)C(O)C(O)C(CO)O1

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• XLogP3: 13.647

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides